Cas no 1549578-49-5 (1,3,5-Triazin-2-amine, 4-chloro-6-(5-methyl-3-isoxazolyl)-)
1,3,5-Triazin-2-amine, 4-chloro-6-(5-methyl-3-isoxazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazin-2-amine, 4-chloro-6-(5-methyl-3-isoxazolyl)-
-
- Inchi: 1S/C7H6ClN5O/c1-3-2-4(13-14-3)5-10-6(8)12-7(9)11-5/h2H,1H3,(H2,9,10,11,12)
- InChI Key: CAUPITROSBDJIA-UHFFFAOYSA-N
- SMILES: N1=C(C2C=C(C)ON=2)N=C(Cl)N=C1N
1,3,5-Triazin-2-amine, 4-chloro-6-(5-methyl-3-isoxazolyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01051382-1g |
4-Chloro-6-(5-methyl-1,2-oxazol-3-yl)-1,3,5-triazin-2-amine |
1549578-49-5 | 95% | 1g |
¥6461.0 | 2023-04-10 | |
| Enamine | EN300-646621-0.05g |
4-chloro-6-(5-methyl-1,2-oxazol-3-yl)-1,3,5-triazin-2-amine |
1549578-49-5 | 0.05g |
$1091.0 | 2023-03-04 | ||
| Enamine | EN300-646621-0.1g |
4-chloro-6-(5-methyl-1,2-oxazol-3-yl)-1,3,5-triazin-2-amine |
1549578-49-5 | 0.1g |
$1144.0 | 2023-03-04 | ||
| Enamine | EN300-646621-0.25g |
4-chloro-6-(5-methyl-1,2-oxazol-3-yl)-1,3,5-triazin-2-amine |
1549578-49-5 | 0.25g |
$1196.0 | 2023-03-04 | ||
| Enamine | EN300-646621-0.5g |
4-chloro-6-(5-methyl-1,2-oxazol-3-yl)-1,3,5-triazin-2-amine |
1549578-49-5 | 0.5g |
$1247.0 | 2023-03-04 | ||
| Enamine | EN300-646621-1.0g |
4-chloro-6-(5-methyl-1,2-oxazol-3-yl)-1,3,5-triazin-2-amine |
1549578-49-5 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-646621-2.5g |
4-chloro-6-(5-methyl-1,2-oxazol-3-yl)-1,3,5-triazin-2-amine |
1549578-49-5 | 2.5g |
$2548.0 | 2023-03-04 | ||
| Enamine | EN300-646621-5.0g |
4-chloro-6-(5-methyl-1,2-oxazol-3-yl)-1,3,5-triazin-2-amine |
1549578-49-5 | 5.0g |
$3770.0 | 2023-03-04 | ||
| Enamine | EN300-646621-10.0g |
4-chloro-6-(5-methyl-1,2-oxazol-3-yl)-1,3,5-triazin-2-amine |
1549578-49-5 | 10.0g |
$5590.0 | 2023-03-04 |
1,3,5-Triazin-2-amine, 4-chloro-6-(5-methyl-3-isoxazolyl)- Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 1,3,5-Triazin-2-amine, 4-chloro-6-(5-methyl-3-isoxazolyl)-
Professional Introduction to 1,3,5-Triazin-2-amine, 4-chloro-6-(5-methyl-3-isoxazolyl)- (CAS No. 1549578-49-5)
The compound 1,3,5-Triazin-2-amine, 4-chloro-6-(5-methyl-3-isoxazolyl)- (CAS No. 1549578-49-5) represents a significant advancement in the field of chemical and pharmaceutical research. This heterocyclic compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates a triazine core substituted with a chloro group at the 4-position and an isoxazole moiety at the 6-position, which is further modified by a 5-methyl group. This specific arrangement imparts distinct chemical properties that make it a valuable candidate for further exploration.
In recent years, the investigation of such multifunctional compounds has been a focal point in synthetic organic chemistry and pharmacology. The presence of both triazine and isoxazole rings in 1,3,5-Triazin-2-amine, 4-chloro-6-(5-methyl-3-isoxazolyl)- offers a rich scaffold for chemical modifications and biological interactions. These structural features have been leveraged to develop novel derivatives with enhanced pharmacological activity. For instance, the combination of a triazine ring with an isoxazole substituent has been shown to exhibit promising results in the inhibition of certain enzymatic pathways relevant to inflammatory and infectious diseases.
One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of bioactive molecules. The chloro substituent at the 4-position of the triazine ring provides a reactive site for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones. This flexibility has enabled researchers to design molecules with tailored properties for specific therapeutic applications. Moreover, the methyl group on the isoxazole ring enhances the lipophilicity of the compound, which can be crucial for improving its bioavailability and membrane permeability.
Current research in this domain has highlighted the compound's role in developing inhibitors targeting various disease-related pathways. For example, studies have demonstrated that derivatives of 1,3,5-Triazin-2-amine, 4-chloro-6-(5-methyl-3-isoxazolyl)- exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and oxidative stress. These findings suggest that this compound may serve as a lead structure for creating novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapies.
Additionally, the structural motifs present in this compound have been explored for their antimicrobial properties. The interaction between the triazine and isoxazole moieties can disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Preliminary studies have shown that certain derivatives exhibit significant activity against Gram-positive and Gram-negative bacteria, as well as fungi. This broad-spectrum activity makes it an attractive candidate for further development into novel antimicrobial agents to combat resistant strains.
The synthesis of 1,3,5-Triazin-2-amine, 4-chloro-6-(5-methyl-3-isoxazolyl)- involves multi-step organic reactions that showcase modern synthetic methodologies. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the desired heterocyclic framework efficiently. These synthetic approaches not only highlight the compound's accessibility but also demonstrate the versatility of current chemical tools in medicinal chemistry. The optimization of these synthetic routes has enabled large-scale production, making it feasible for industrial applications and preclinical studies.
In terms of pharmacokinetic properties, preliminary data indicate that this compound exhibits favorable solubility profiles suitable for oral administration. Furthermore, its metabolic stability suggests that it may have a prolonged half-life in vivo, allowing for less frequent dosing regimens. These attributes are critical factors in drug development pipelines and contribute to its potential as a viable therapeutic agent.
As research progresses, interdisciplinary collaborations between chemists and biologists will be essential to fully exploit the therapeutic potential of compounds like 1,3,5-Triazin-2-amine, 4-chloro-6-(5-methyl-3-isoxazolyl)-. Integrating computational modeling with experimental validation will aid in understanding molecular interactions at a deeper level and guide the design of next-generation derivatives with enhanced efficacy and safety profiles.
1549578-49-5 (1,3,5-Triazin-2-amine, 4-chloro-6-(5-methyl-3-isoxazolyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)